2-(1,1-dioxidotetrahydrothiophen-3-yl)-N-(4-(piperidin-1-yl)phenyl)-2,4,5,6-tetrahydrocyclopenta[c]pyrazole-3-carboxamide

• IUPAC Name: 2-(1,1-dioxothiolan-3-yl)-N-(4-piperidin-1-ylphenyl)-5,6-dihydro-4H-cyclopenta[c]pyrazole-3-carboxamide
• InChI: InChI=1S/C22H28N4O3S/c27-22(23-16-7-9-17(10-8-16)25-12-2-1-3-13-25)21-19-5-4-6-20(19)24-26(21)18-11-14-30(28,29)15-18/h7-10,18H,1-6,11-15H2,(H,23,27)
• InChI Key: CTAWWZAEJGKBFY-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)C2=CC=C(C=C2)NC(=O)C3=C4CCCC4=NN3C5CCS(=O)(=O)C5
• Molecular Formula: C22H28N4O3S
• Molecular Weight: 428.5 g/mol
• CAS No.: 1040664-85-4

Description

2-(1,1-dioxidotetrahydrothiophen-3-yl)-N-(4-(piperidin-1-yl)phenyl)-2,4,5,6-tetrahydrocyclopenta[c]pyrazole-3-carboxamide is a useful research compound. Its molecular formula is C22H28N4O3S and its molecular weight is 428.55. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Metabolism and Disposition

• The study on the metabolism and disposition of a novel orexin 1 and 2 receptor antagonist, which involves complex chemical structures similar to the query compound, highlights the importance of understanding pharmacokinetics, including absorption, metabolism, excretion, and the identification of metabolites in humans. This type of research is crucial for developing new drugs, especially those targeting sleep disorders or other neurological conditions (Renzulli et al., 2011).

Toxicological Studies

• Studies on the effects of specific compounds on neurological behaviors, such as the investigation of cannabinoid CB1 receptor antagonism on dopamine-mediated behaviors, can provide insights into the neurochemical pathways affected by structurally similar compounds. This research is vital for understanding the potential therapeutic or adverse effects of new compounds on the central nervous system (Ferrer et al., 2007).

Environmental and Health Impact

• Studies on the presence of carcinogenic heterocyclic amines in urine of healthy volunteers eating a normal diet but not of inpatients receiving parenteral alimentation, provide a framework for investigating the environmental and dietary exposure to potentially harmful compounds. Research in this area can help in assessing the risk factors associated with chronic exposure to certain chemicals and their link to diseases such as cancer (Ushiyama et al., 1991).

Repellent Efficacy

• The field evaluation of repellents against specific mosquito and black fly species, including studies on compounds like deet and piperidine derivatives, can offer insights into the development and optimization of new repellents. This research is crucial for public health strategies aimed at controlling vector-borne diseases (Debboun et al., 2000).